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Compound of Interest

Compound Name: Mercury(I) iodide

Cat. No.: B3057228 Get Quote

Application Notes: Precipitation of Mercurous
Iodide
Introduction

The reaction between mercurous nitrate (Hg₂(NO₃)₂) and potassium iodide (KI) is a classic

example of a precipitation reaction, a type of double displacement reaction. When aqueous

solutions of these two compounds are mixed, a solid precipitate of mercurous iodide (Hg₂I₂) is

formed. This reaction is of interest to researchers for the synthesis of this specific mercury(I)

compound. Mercurous iodide is a bright yellow powder that is sensitive to light.[1] Upon

exposure, it can decompose into metallic mercury and mercuric iodide (HgI₂), turning greenish

in color.[1][2][3][4]

Chemical Reaction

The balanced molecular equation for the reaction is:

Hg₂(NO₃)₂(aq) + 2KI(aq) → Hg₂I₂(s) + 2KNO₃(aq)[5]

In this reaction, the mercurous ions (Hg₂²⁺) from the mercurous nitrate solution combine with

the iodide ions (I⁻) from the potassium iodide solution to form the insoluble salt, mercurous

iodide. The potassium (K⁺) and nitrate (NO₃⁻) ions remain in the solution as spectator ions,

forming the soluble salt potassium nitrate.
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Applications

Historically, mercurous iodide was used in medicine as a topical antibacterial agent.[1][2]

However, due to the high toxicity of mercury compounds, such applications are now obsolete.

Modern applications are limited, but the synthesis may be relevant in materials science

research or for specialized chemical synthesis. It is crucial to distinguish it from mercuric iodide

(HgI₂), which has applications in preparing Nessler's reagent for ammonia detection and as a

semiconductor material in X-ray and gamma-ray detectors.[6][7]

Safety Considerations

All mercury compounds are highly toxic and should be handled with extreme care. Mercurous

iodide is toxic by ingestion, inhalation, and skin absorption.[2] Appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn. All

procedures involving mercury compounds should be performed in a well-ventilated fume hood

to avoid the inhalation of any dust or vapors.

Quantitative Data
The following table summarizes key quantitative data for the compounds involved in the

precipitation of mercurous iodide.
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Compound
Chemical
Formula

Molar Mass
( g/mol )

Appearance
Density
(g/cm³)

Solubility in
Water

Mercurous

Nitrate
Hg₂(NO₃)₂ 525.19

White

crystals
4.78 Soluble

Potassium

Iodide
KI 166.00

White

crystalline

solid

3.12

Highly

soluble (144

g/100 mL at

20 °C)

Mercurous

Iodide
Hg₂I₂ 654.99[3][8]

Bright-yellow

powder[1][2]
7.70[3][4][8]

Insoluble

(Ksp = 5.2 ×

10⁻²⁹)[9]

Potassium

Nitrate
KNO₃ 101.10

White

crystalline

solid

2.11

Soluble (31.6

g/100 mL at

20 °C)

Experimental Protocols
Objective: To synthesize mercurous iodide (Hg₂I₂) via precipitation from aqueous solutions of

mercurous nitrate and potassium iodide.

Materials:

Mercurous nitrate (Hg₂(NO₃)₂)

Potassium iodide (KI)

Deionized water

Beakers (100 mL, 250 mL)

Graduated cylinders

Magnetic stirrer and stir bar

Buchner funnel and filter paper
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Vacuum flask

Wash bottle with deionized water

Spatula and weighing paper

Dark glass container for storage

Protocol:

1. Preparation of Reactant Solutions (Perform in a fume hood) a. 0.1 M Mercurous Nitrate

Solution: Carefully weigh out 5.25 g of mercurous nitrate. Place it in a 100 mL beaker and add

approximately 80 mL of deionized water. Place the beaker on a magnetic stirrer and stir until

the solid is fully dissolved. Transfer the solution to a 100 mL graduated cylinder and add

deionized water to reach the 100 mL mark. Note: A small amount of nitric acid may be required

to prevent hydrolysis and keep the mercurous nitrate in solution. b. 0.2 M Potassium Iodide

Solution: Weigh out 3.32 g of potassium iodide. Place it in a 100 mL beaker and add

approximately 80 mL of deionized water. Stir until fully dissolved. Transfer the solution to a 100

mL graduated cylinder and add deionized water to reach the 100 mL mark.

2. Precipitation Reaction a. Place a 250 mL beaker containing a magnetic stir bar on the

magnetic stirrer. b. Slowly add the 100 mL of 0.1 M mercurous nitrate solution to the beaker. c.

While stirring, add the 100 mL of 0.2 M potassium iodide solution dropwise to the mercurous

nitrate solution. d. A bright yellow to yellow-green precipitate of mercurous iodide will form

immediately.[5] e. Continue stirring the mixture for 10-15 minutes to ensure the reaction goes to

completion.

3. Isolation and Purification of the Precipitate a. Set up a vacuum filtration apparatus with a

Buchner funnel and an appropriately sized piece of filter paper. b. Turn on the vacuum and wet

the filter paper with a small amount of deionized water to ensure a good seal. c. Pour the

reaction mixture into the Buchner funnel. The aqueous solution will be drawn into the flask,

leaving the mercurous iodide precipitate on the filter paper. d. Wash the precipitate by adding

small portions of deionized water (approx. 10-15 mL each) over the solid. Repeat this washing

step 2-3 times to remove any remaining soluble ions. e. Allow the precipitate to dry on the filter

paper under vacuum for 15-20 minutes.
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4. Drying and Storage a. Carefully remove the filter paper with the precipitate from the funnel.

b. Place the product in a desiccator to dry completely. Protect it from light during drying as

mercurous iodide is photosensitive.[1][3] c. Once dry, weigh the product to determine the yield.

d. Store the final product in a labeled, dark glass container to prevent decomposition.

5. Waste Disposal a. All mercury-containing waste, including the filtrate and any contaminated

materials, must be collected in a designated hazardous waste container for proper disposal

according to institutional and local regulations. Do not pour down the drain.
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Caption: Double displacement reaction forming mercurous iodide precipitate.
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Caption: Workflow for the synthesis and isolation of mercurous iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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